Cas no 1273998-97-2 (4-{2-azabicyclo[2.2.1]heptan-2-yl}aniline)

• Product Name: 4-{2-azabicyclo[2.2.1]heptan-2-yl}aniline
• CAS No: 1273998-97-2
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 4585501
• PubChem ID: 55138204
• Update Time: 2025-05-21

4-{2-azabicyclo[2.2.1]heptan-2-yl}aniline Chemical and Physical Properties

Names and Identifiers

• 4-{2-azabicyclo[2.2.1]heptan-2-yl}aniline
• Benzenamine, 4-(2-azabicyclo[2.2.1]hept-2-yl)-

• Inchi： 1S/C12H16N2/c13-10-2-5-11(6-3-10)14-8-9-1-4-12(14)7-9/h2-3,5-6,9,12H,1,4,7-8,13H2
• InChI Key： YJFOBEWVVJIYKY-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(N2CC3CC2CC3)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-{2-azabicyclo[2.2.1]heptan-2-yl}aniline

Professional Introduction to Compound with CAS No 1273998-97-2 and Product Name: 4-{2-azabicyclo[2.2.1]heptan-2-yl}aniline

The compound with the CAS number 1273998-97-2 and the product name 4-{2-azabicyclo[2.2.1]heptan-2-yl}aniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a bicyclo[2.2.1]heptane moiety in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

Recent research in the domain of heterocyclic compounds has highlighted the importance of bicyclo[2.2.1]heptane derivatives in the design of novel therapeutic agents. The structural motif of 4-{2-azabicyclo[2.2.1]heptan-2-yl}aniline exhibits a high degree of rigidity, which can be leveraged to optimize binding interactions with biological targets. This rigidity is particularly advantageous in the development of small-molecule inhibitors, where precise spatial orientation is critical for efficacy.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The azabicyclo[2.2.1]heptane core provides a stable platform that can be modified through various chemical transformations to enhance pharmacological properties such as solubility, bioavailability, and metabolic stability. In recent years, there has been a surge in interest regarding the development of azabicyclo derivatives due to their demonstrated ability to interact with a wide range of biological targets.

The pharmaceutical industry has increasingly recognized the value of 4-{2-azabicyclo[2.2.1]heptan-2-yl}aniline as a building block for innovative drug candidates. Its unique structural features make it particularly suitable for targeting enzymes and receptors involved in critical biological pathways. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes such as kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders.

In addition to its potential as an enzyme inhibitor, 4-{2-azabicyclo[2.2.1]heptan-2-yl}aniline has also been explored as a precursor for the synthesis of more complex molecules with enhanced therapeutic profiles. The versatility of its structure allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for further optimization.

Advances in computational chemistry have further accelerated the exploration of this compound's potential applications. Molecular modeling studies have provided valuable insights into its binding interactions with biological targets, enabling researchers to design more effective derivatives with improved binding affinities and selectivity. These computational approaches are complemented by experimental investigations, which have validated many of the predictions made by theoretical models.

The synthesis of 4-{2-azabicyclo[2.2.1]heptan-2-yl}aniline presents unique challenges due to its complex structural framework. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the intricate core structure efficiently.

The growing body of research on bicyclo[2.2.1]heptane derivatives underscores their significance in modern drug discovery efforts. The compound with CAS number 1273998-97-2, specifically named as 4-{2-azabicyclo[2.2.1]heptan-2-yl}aniline, exemplifies how structural innovation can lead to the development of novel therapeutic agents with tailored properties for treating various diseases.

Future directions in this area may focus on expanding the chemical space explored by derivatives of this compound through combinatorial chemistry and high-throughput screening methodologies. Such approaches could uncover new analogs with enhanced biological activity and reduced toxicity profiles, further solidifying the position of 4-{2-azabicyclo[2.2.1]heptan-2-yl}aniline as a cornerstone in medicinal chemistry research.